Cas no 1806795-84-5 (Methyl 2-amino-3-(difluoromethyl)-4-methylpyridine-6-acetate)

• Product Name: Methyl 2-amino-3-(difluoromethyl)-4-methylpyridine-6-acetate
• CAS No: 1806795-84-5
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4855432
• Update Time: 2025-10-23

Methyl 2-amino-3-(difluoromethyl)-4-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(difluoromethyl)-4-methylpyridine-6-acetate

• Inchi： 1S/C10H12F2N2O2/c1-5-3-6(4-7(15)16-2)14-10(13)8(5)9(11)12/h3,9H,4H2,1-2H3,(H2,13,14)
• InChI Key： ONVYBQKSVSGPTE-UHFFFAOYSA-N
• SMILES： FC(C1=C(N)N=C(CC(=O)OC)C=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-3-(difluoromethyl)-4-methylpyridine-6-acetate

Methyl 2-amino-3-(difluoromethyl)-4-methylpyridine-6-acetate: A Comprehensive Overview

Methyl 2-amino-3-(difluoromethyl)-4-methylpyridine-6-acetate (CAS No. 1806795-84-5) is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and advanced materials. The molecule features a pyridine ring substituted with an amino group at position 2, a difluoromethyl group at position 3, a methyl group at position 4, and an acetate ester at position 6. These substituents confer the compound with distinctive chemical properties and reactivity.

The synthesis of Methyl 2-amino-3-(difluoromethyl)-4-methylpyridine-6-acetate involves a series of carefully designed reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and esterifications. Recent advancements in catalytic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various solvent systems and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

One of the most promising applications of Methyl 2-amino-3-(difluoromethyl)-4-methylpyridine-6-acetate lies in its use as an intermediate in drug discovery. The compound's ability to act as a bioisostere or pharmacophore mimic makes it valuable in designing molecules with enhanced bioavailability and efficacy. For instance, studies have shown that this compound can serve as a building block for developing novel anti-inflammatory agents and anticancer drugs. Its fluorinated substituent enhances lipophilicity, which is crucial for crossing biological membranes and targeting specific cellular pathways.

In the field of agrochemistry, Methyl 2-amino-3-(difluoromethyl)-4-methylpyridine-6-acetate has been investigated as a potential lead compound for herbicides and fungicides. The difluoromethyl group imparts selectivity towards certain enzymes involved in plant metabolism, making it a candidate for developing environmentally friendly agricultural chemicals. Recent research has focused on modifying the substituents on the pyridine ring to improve the compound's stability under field conditions while maintaining its efficacy against target pests.

The electronic properties of Methyl 2-amino-3-(difluoromethyl)-4-methylpyridine-6-acetate also make it an interesting candidate for applications in materials science. Its conjugated system allows for potential use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored the compound's ability to act as an electron acceptor or donor in heterojunction structures, contributing to improved device performance.

From a toxicological perspective, Methyl 2-amino-3-(difluoromethyl)-4-methylpyridine-6-acetate has undergone extensive safety assessments to evaluate its potential risks to human health and the environment. Studies indicate that the compound exhibits low acute toxicity when administered via various routes. However, long-term exposure studies are still underway to fully understand its chronic effects.

In conclusion, Methyl 2-amino-3-(difluoromethyl)-4-methylpyridine-6-acetate (CAS No. 1806795-84-5) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a key player in future innovations within pharmaceuticals, agrochemicals, and materials science.